Cas no 160885-98-3 (Fmoc-L-valinol)

Fmoc-L-valinol is a protected amino alcohol derivative widely used in peptide synthesis and organic chemistry. The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amino functionality, enabling selective deprotection under mild basic conditions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) due to its compatibility with Fmoc-based strategies. Its chiral structure, derived from L-valine, ensures stereochemical integrity in synthetic applications. Fmoc-L-valinol is also employed in the preparation of peptidomimetics and other bioactive molecules, offering high purity and reliable reactivity. Its stability and ease of handling make it a preferred choice for researchers in medicinal chemistry and biochemistry.
Fmoc-L-valinol structure
Fmoc-L-valinol structure
Product Name:Fmoc-L-valinol
CAS No:160885-98-3
MF:C20H23NO3
MW:325.401525735855
MDL:MFCD00235961
CID:139192
Update Time:2025-06-06

Fmoc-L-valinol Chemical and Physical Properties

Names and Identifiers

    • (S)-(9H-Fluoren-9-yl)methyl (1-hydroxy-3-methylbutan-2-yl)carbamate
    • N-Fmoc-L-valinol
    • Carbamic acid,N-[(1S)-1-(hydroxymethyl)-2-methylpropyl]-, 9H-fluoren-9-ylmethyl ester
    • Fmoc-L-Valinol
    • Fmoc-Valinol
    • Fmoc-Val-ol
    • H-Trp-OMe•HCl
    • 9H-fluoren-9-ylmethyl N-[(2S)-1-hydroxy-3-methylbutan-2-yl]carbamate
    • Fmoc-L-Val-ol
    • N-ALPHA-FMOC-L-VALINOL
    • REF DUPL: Fmoc-L-Val-OH
    • FMOC-(S)-2-AMINO-3-METHYL-1-BUTANOL
    • (S)-2-(FMOC-AMINO)-3-METHYL-1-BUTANOL
    • Fmoc-L-valinol≥ 98% (HPLC)
    • 8127AA
    • VZ36584
    • N-(9-Fluorenylmethoxycarbonyl)-L-valinol
    • ZB001920
    • ST2403
    • Fmoc-L-valinol
    • MDL: MFCD00235961
    • Inchi: 1S/C20H23NO3/c1-13(2)19(11-22)21-20(23)24-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19,22H,11-12H2,1-2H3,(H,21,23)/t19-/m1/s1
    • InChI Key: MYMGENAMKAPEMT-LJQANCHMSA-N
    • SMILES: O(C(N[C@H](CO)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 325.16800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.8
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • Color/Form: White powder
  • Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 126-128 ºC
  • Solubility: Almost insoluble (0.022 g/l) (25 º C),
  • PSA: 58.56000
  • LogP: 3.93290
  • Solubility: Not determined

Fmoc-L-valinol Security Information

Fmoc-L-valinol Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Fmoc-L-valinol Pricemore >>

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Fmoc-L-valinol Production Method

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